Cas no 90094-78-3 (Thiourea, (2-amino-5-benzoylphenyl)-)

• Product Name: Thiourea, (2-amino-5-benzoylphenyl)-
• CAS No: 90094-78-3
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 794488
• PubChem ID: 71430388
• Update Time: 2025-04-19

Thiourea, (2-amino-5-benzoylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, (2-amino-5-benzoylphenyl)-
• (2-amino-5-benzoylphenyl)thiourea
• 4-amino-3-thioureidobenzophenone
• 90094-78-3
• N-(2-Amino-5-benzoylphenyl)thiourea
• DTXSID00849012

• Inchi： 1S/C14H13N3OS/c15-11-7-6-10(8-12(11)17-14(16)19)13(18)9-4-2-1-3-5-9/h1-8H,15H2,(H3,16,17,19)
• InChI Key： XRFKQWCGUAVXAE-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C(=CC=C(C(C2C=CC=CC=2)=O)C=1)N

Computed Properties

• Exact Mass: 271.07793322g/mol
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų